3,4-Dimethylphenol
3,4-Dimethylphenol
3,4-dimethylphenol appears as colorless to light tan crystalline powder or solid. Odor threshold 1.2 mg/L. Taste threshold 0.05 mg/L. (NTP, 1992)
3,4-xylenol is a member of the class of phenols that is phenol substituted by methyl groups at positions 3 and 4. It derives from a hydride of an o-xylene.
3,4-Dimethylphenol is found in coffee and coffee products. 3,4-Dimethylphenol is present in coffee. 3,4-Dimethylphenol is a flavouring ingredient. 3,4-Dimethylphenol belongs to the family of Meta Cresols. These are aromatic compounds containing a meta-cresol moiety, which consists of a benzene ring bearing a methyl group and an hydroxyl group at ring positions 1 and 3, respectively.
3,4-xylenol is a member of the class of phenols that is phenol substituted by methyl groups at positions 3 and 4. It derives from a hydride of an o-xylene.
3,4-Dimethylphenol is found in coffee and coffee products. 3,4-Dimethylphenol is present in coffee. 3,4-Dimethylphenol is a flavouring ingredient. 3,4-Dimethylphenol belongs to the family of Meta Cresols. These are aromatic compounds containing a meta-cresol moiety, which consists of a benzene ring bearing a methyl group and an hydroxyl group at ring positions 1 and 3, respectively.
Brand Name:
Vulcanchem
CAS No.:
95-65-8
VCID:
VC21112651
InChI:
InChI=1S/C8H10O/c1-6-3-4-8(9)5-7(6)2/h3-5,9H,1-2H3
SMILES:
CC1=C(C=C(C=C1)O)C
Molecular Formula:
C8H10O
Molecular Weight:
122.16 g/mol
3,4-Dimethylphenol
CAS No.: 95-65-8
Cat. No.: VC21112651
Molecular Formula: C8H10O
Molecular Weight: 122.16 g/mol
* For research use only. Not for human or veterinary use.
Specification
| Description | 3,4-dimethylphenol appears as colorless to light tan crystalline powder or solid. Odor threshold 1.2 mg/L. Taste threshold 0.05 mg/L. (NTP, 1992) 3,4-xylenol is a member of the class of phenols that is phenol substituted by methyl groups at positions 3 and 4. It derives from a hydride of an o-xylene. 3,4-Dimethylphenol is found in coffee and coffee products. 3,4-Dimethylphenol is present in coffee. 3,4-Dimethylphenol is a flavouring ingredient. 3,4-Dimethylphenol belongs to the family of Meta Cresols. These are aromatic compounds containing a meta-cresol moiety, which consists of a benzene ring bearing a methyl group and an hydroxyl group at ring positions 1 and 3, respectively. |
|---|---|
| CAS No. | 95-65-8 |
| Molecular Formula | C8H10O |
| Molecular Weight | 122.16 g/mol |
| IUPAC Name | 3,4-dimethylphenol |
| Standard InChI | InChI=1S/C8H10O/c1-6-3-4-8(9)5-7(6)2/h3-5,9H,1-2H3 |
| Standard InChI Key | YCOXTKKNXUZSKD-UHFFFAOYSA-N |
| SMILES | CC1=C(C=C(C=C1)O)C |
| Canonical SMILES | CC1=C(C=C(C=C1)O)C |
| Boiling Point | 437 °F at 760 mmHg (NTP, 1992) 225 °C 227.00 °C. @ 760.00 mm Hg |
| Colorform | Needles from water Prisms from ligroin |
| Melting Point | 144.5 °F (NTP, 1992) 62.5 °C 62 - 64 °C |
Mass Molarity Calculator
- mass of a compound required to prepare a solution of known volume and concentration
- volume of solution required to dissolve a compound of known mass to a desired concentration
- concentration of a solution resulting from a known mass of compound in a specific volume
Molecular Mass Calculator